4,9-Dimethylidenespiro[2.7]decane

• CAS No.: 64723-35-9
• Molecular Formula: C12H18
• Molecular Weight: 162.27 g/mol
• IUPAC Name: 5,10-dimethylidenespiro[2.7]decane
• InChI: InChI=1S/C12H18/c1-10-5-3-4-6-11(2)12(9-10)7-8-12/h1-9H2
• InChI Key: KBMKSTXDZLFWOP-UHFFFAOYSA-N
• Canonical SMILES: C=C1CCCCC(=C)C2(C1)CC2

Description

4,9-Dimethylidenespiro[2.7]decane is a chemical compound with the molecular formula C₁₂H₁₈. It is characterized by a spiro structure, where two rings are connected through a single carbon atom.

Preparation Methods

The synthesis of 4,9-Dimethylidenespiro[2.7]decane involves several steps. One common method includes the dimerization of ene-vinylidenecyclopropanes using a Rhodium (I) complex as a catalyst. This reaction is known for its mild conditions and good functional group tolerance

Chemical Reactions Analysis

4,9-Dimethylidenespiro[2.7]decane undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents, leading to the formation of ketones or carboxylic acids.

Reduction: Reduction reactions can convert the double bonds into single bonds, resulting in saturated hydrocarbons.

Substitution: Halogenation reactions can introduce halogen atoms into the compound, forming halogenated derivatives.

Common reagents used in these reactions include hydrogen gas for reduction, halogens for substitution, and oxidizing agents like potassium permanganate for oxidation. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

4,9-Dimethylidenespiro[2.7]decane has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: Its derivatives are studied for potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the development of new materials with unique optical and mechanical properties.

Mechanism of Action

The mechanism of action of 4,9-Dimethylidenespiro[2.7]decane involves its interaction with specific molecular targets. The spiro structure allows it to fit into unique binding sites on enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and derivative being studied .

Comparison with Similar Compounds

4,9-Dimethylidenespiro[2.7]decane can be compared with other spiro compounds, such as spiro[4.5]decane and spiro[5.5]undecane . These compounds share the spiro structure but differ in the size and arrangement of the rings. The unique feature of this compound is its specific ring size and the presence of double bonds, which confer distinct chemical and physical properties.

Similar compounds include:

• Spiro[4.5]decane
• Spiro[5.5]undecane
• 2,6-Dioxaspiro[4.5]decane

These comparisons highlight the uniqueness of this compound in terms of its structural and functional properties.